![molecular formula C16H15ClFNOS B5912293 2-[(4-chlorophenyl)thio]-N-[2-(4-fluorophenyl)ethyl]acetamide](/img/structure/B5912293.png)
2-[(4-chlorophenyl)thio]-N-[2-(4-fluorophenyl)ethyl]acetamide
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Overview
Description
2-[(4-chlorophenyl)thio]-N-[2-(4-fluorophenyl)ethyl]acetamide, commonly known as CFN-029, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic properties.
Mechanism of Action
CFN-029 exerts its therapeutic effects by targeting multiple molecular pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, CFN-029 can alter the expression of genes involved in cell proliferation, apoptosis, and inflammation. CFN-029 has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in regulating energy metabolism and cell survival.
Biochemical and Physiological Effects
CFN-029 has been shown to have a range of biochemical and physiological effects in various cell types and animal models. In cancer cells, CFN-029 can induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In neuronal cells, CFN-029 can improve cognitive function, reduce neuroinflammation, and protect against oxidative stress. CFN-029 has also been shown to have anti-inflammatory and anti-oxidant effects in various cell types.
Advantages and Limitations for Lab Experiments
CFN-029 has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, CFN-029 is still a relatively new compound, and its pharmacological properties are not fully understood. Further studies are needed to determine the optimal dosage, administration route, and toxicity profile of CFN-029.
Future Directions
There are several future directions for CFN-029 research. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. CFN-029 has also been studied for its potential use in treating other diseases, such as diabetes and cardiovascular disease. Further studies are needed to determine the efficacy and safety of CFN-029 in these applications. Additionally, the development of CFN-029 derivatives with improved pharmacological properties could lead to the development of more effective therapies.
Synthesis Methods
CFN-029 is synthesized through a series of chemical reactions, starting with the reaction between 4-chlorothiophenol and 2-(4-fluorophenyl)ethylamine. The resulting product is then reacted with acetic anhydride and triethylamine to produce CFN-029. This synthesis method has been optimized to produce high yields of pure CFN-029, making it suitable for large-scale production.
Scientific Research Applications
CFN-029 has been studied for its potential therapeutic properties in various scientific research applications. One of the most promising areas of research is its potential use in cancer treatment. Studies have shown that CFN-029 can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. CFN-029 has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In animal models, CFN-029 has been shown to improve cognitive function and reduce neuroinflammation.
properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-N-[2-(4-fluorophenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClFNOS/c17-13-3-7-15(8-4-13)21-11-16(20)19-10-9-12-1-5-14(18)6-2-12/h1-8H,9-11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOFITCKVDNQTRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)CSC2=CC=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Chlorophenyl)sulfanyl]-N-[2-(4-fluorophenyl)ethyl]acetamide |
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